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Compound of Interest

Compound Name: d[Cha4]AVP

Cat. No.: B561571

Technical Support Center: d[Cha4]AVP

Navigating Batch-to-Batch Variability in Vasopressin Receptor Research

Welcome to the technical support center for d[Cha4]AVP. This guide is designed for
researchers, scientists, and drug development professionals who use the potent and selective
vasopressin V1b receptor agonist, d[Cha4]AVP. As a synthetic peptide, d[Cha4]AVP is an
invaluable tool for studying the role of the V1b receptor in various physiological processes.
However, like many complex synthetic peptides, its efficacy can be compromised by batch-to-
batch variability, leading to inconsistent results and jeopardizing experimental reproducibility.

This resource, developed by our team of application scientists, provides a framework for
understanding, identifying, and mitigating the impact of this variability. We offer a combination
of frequently asked questions for quick reference and in-depth troubleshooting guides for when
you encounter specific issues in your experiments.

Part 1: Frequently Asked Questions (FAQs) - The
First Line of Defense

This section addresses the most common questions researchers have about d[Cha4]AVP and
the challenges of working with different manufacturing lots.

Q1: What is d[Cha4]AVP and what is its primary mechanism of action?
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Al: d[Chad]AVP, or [1-deamino-4-cyclohexylalanine] arginine vasopressin, is a synthetic
analog of the endogenous hormone Arginine Vasopressin (AVP). It is engineered for high
potency and selectivity as an agonist for the vasopressin V1b receptor (V1bR).[1] The V1b
receptor is a G-protein coupled receptor (GPCR) that, upon activation, couples to Gag/11
proteins. This initiates a signaling cascade involving phospholipase C (PLC), which leads to the
production of inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of
intracellular calcium ([Ca2+]i), which is a key signaling event in target cells like the
corticotrophs of the anterior pituitary.[2] Its primary research application is to probe the function
of the V1b receptor, which is implicated in regulating the hypothalamic-pituitary-adrenal (HPA)
axis, social behavior, and stress-related disorders.[3][4]

» Click to view V1b Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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